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Compound of Interest

Compound Name: Birt 377

Cat. No.: B15602840

For Researchers, Scientists, and Drug Development Professionals

Introduction

Birt 377 is a potent, orally bioavailable small molecule inhibitor of the interaction between the
intercellular adhesion molecule-1 (ICAM-1) and lymphocyte function-associated antigen-1
(LFA-1).[1][2] This interaction is a critical component of immunological processes, including
leukocyte adhesion and migration.[2][3][4] By non-covalently binding to the CD11a chain of
LFA-1, Birt 377 acts as a negative allosteric modulator, preventing LFA-1 from binding to
ICAM-1.[2][5] This mechanism of action makes Birt 377 a valuable tool for studying
inflammatory and immune disorders. In cell culture assays, Birt 377 can be used to inhibit
lymphocyte activity and IL-2 production.[1][2]

Physicochemical and Solubility Data

Proper dissolution of Birt 377 is critical for accurate and reproducible results in cell culture
experiments. The following table summarizes the key physicochemical and solubility properties
of Birt 377.
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Property Value Source
Molecular Weight 442.13 g/mol [5]
Formula C1sH15BrCIl2N20:2 [5]

CAS Number 213211-10-0

Solubility in DMSO Up to 100 mg/mL (226.18 mM)  [1]
Soluble to 100 mM [5]

Solubility in Ethanol Soluble to 20 mM [5]

Note: The use of freshly opened, anhydrous DMSO is recommended as hygroscopic DMSO
can negatively impact solubility.[1] Ultrasonic treatment may be necessary to fully dissolve the
compound in DMSO.[1]

Birt 377 Signaling Pathway

Birt 377 targets the interaction between LFA-1 on leukocytes and ICAM-1 on endothelial cells
or antigen-presenting cells. This interaction is crucial for T-cell activation and transendothelial
migration to sites of inflammation. The diagram below illustrates the inhibitory action of Birt 377
on this signaling pathway.
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Caption: Birt 377 inhibits the LFA-1/ICAM-1 interaction.

Experimental Protocols
Preparation of Birt 377 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Birt 377 in DMSO.

Materials:

Birt 377 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

(Optional) Sonicator

Procedure:

o Calculate the required mass of Birt 377:

o For 1 mL of a 10 mM stock solution, you will need:

» Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL) *442.13 g/mol * (1000 mg/ 1 g) =4.42
mg

o Weigh Birt 377:

o Carefully weigh out the calculated amount of Birt 377 powder and place it in a sterile
microcentrifuge tube.

o Add DMSO:

o Add the appropriate volume of anhydrous DMSO to the tube containing the Birt 377
powder. For a 10 mM stock, add 1 mL of DMSO for every 4.42 mg of Birt 377.
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e Dissolve the compound:
o Vortex the solution vigorously until the powder is completely dissolved.
o If necessary, use a sonicator to aid dissolution.[1]

e Storage:

o Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1] Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions for Cell Culture

This protocol describes the dilution of the Birt 377 stock solution to final working

concentrations for cell culture assays.

Materials:

e 10 mM Birt 377 stock solution in DMSO

 Sterile cell culture medium appropriate for your cell line
 Sterile microcentrifuge tubes

Procedure:

o Determine the final desired concentration:

o The effective concentration of Birt 377 can vary depending on the cell type and assay. A
common working concentration reported is 20 pM.[1] It is recommended to perform a
dose-response curve to determine the optimal concentration for your specific experiment.

e Perform serial dilutions:

o Itis recommended to perform serial dilutions of the stock solution in cell culture medium to
reach the final working concentration. This minimizes the final concentration of DMSO in
the cell culture, which can be toxic to cells at high concentrations (typically >0.5%).

o Example for preparing a 20 yM working solution:
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» Prepare an intermediate dilution by adding 2 pL of the 10 mM stock solution to 998 pL of
cell culture medium. This results in a 200 uM intermediate solution.

= Add the desired volume of the intermediate solution to your cell culture plates. For
example, adding 100 uL of the 200 uM intermediate solution to 900 uL of cells in a well

will result in a final concentration of 20 uM.
» Vehicle Control:

o ltis crucial to include a vehicle control in your experiments. This control should contain the
same final concentration of DMSO as the Birt 377-treated samples.

Experimental Workflow for a Cell-Based Assay

The following diagram outlines a general workflow for utilizing Birt 377 in a cell-based assay,

such as an IL-2 production assay.
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Caption: General workflow for a Birt 377 cell-based assay.
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Summary of In Vitro Applications and
Concentrations

The following table provides a summary of reported in vitro applications and concentrations of
Birt 377.

Application Cell Type Concentration  Outcome Source

Inhibited mRNA

Inhibition of )
and protein
EMT-related )
HT-29 20 uM expression of [1]
marker
_ ZEB2 and
expression . _
Vimentin
Inhibited cell
Inhibition of cell migration when
o HT-29 20 uM _ [1]
migration co-cultured with
LAD2 cells
Inhibition of LFA- Reversibly
1 mediated cell SKW3 - inhibited binding [5]
binding to ICAM-1
Inhibition of
superantigen- Inhibited IL-2
) Lymphocytes - ) [5]
induced IL-2 production
production

Disclaimer: This document is intended for research use only. The provided protocols and data
are for guidance and should be optimized for your specific experimental conditions. Always
refer to the product-specific information provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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